![molecular formula C19H21N3O3S B2928031 N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide CAS No. 1797721-38-0](/img/structure/B2928031.png)
N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide” is a small molecule that belongs to the class of organic compounds known as n-acetylarylamines . These are acetamides where one or more amide hydrogens is substituted by an aryl group .
Molecular Structure Analysis
The molecular formula of this compound is C9H11N3O2S . The average weight is 225.268 and the monoisotopic weight is 225.057197301 . The structure is complex, containing multiple rings including a thiazole ring and an azepine ring .Scientific Research Applications
Cancer Research
This compound has been identified as an experimental molecule with potential applications in cancer research. It targets the Serine/threonine-protein kinase Chk1 in humans, which is involved in cell cycle control . By influencing this kinase, the compound could be used to study tumor suppression and the mechanisms of cancer cell proliferation.
Antimicrobial Studies
The structural class to which this compound belongs, thiazoloazepines, has been explored for antimicrobial properties . This compound could serve as a lead structure for the development of new antimicrobial agents, particularly against resistant strains of bacteria and fungi.
Drug Metabolism and Pharmacokinetics (DMPK)
The compound’s pharmacokinetics, such as absorption, distribution, metabolism, and excretion, are not well-documented. Therefore, it presents an opportunity for research in DMPK to better understand how such compounds behave in biological systems .
Chemical Taxonomy and Classification
This compound can be used in chemical taxonomy studies to better classify and understand the relationships within the thiazoloazepine family and its substructures. This can aid in the discovery of new compounds with similar or improved biological activities .
Molecular Modeling and Drug Design
Due to its unique structure, this compound can be used in molecular modeling studies to design new drugs. Its interaction with various biological targets can be simulated to predict efficacy and safety profiles before actual synthesis and testing .
Toxicology and Safety Profiling
Research into the toxicological profile and safety of this compound is crucial, especially since current data is lacking. This would involve studying its potential adverse effects, toxicity levels, and contraindications .
Pharmacogenomics
Finally, this compound could be important in pharmacogenomics research to understand how genetic variations affect individual responses to drugs. It could help in personalizing medicine, ensuring that treatments are safe and effective for specific genetic profiles .
Safety And Hazards
properties
IUPAC Name |
N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)-4-phenyloxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3S/c23-16-15-14(7-4-10-20-16)21-18(26-15)22-17(24)19(8-11-25-12-9-19)13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2,(H,20,23)(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHYVHCFGHUPDAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=O)NC1)SC(=N2)NC(=O)C3(CCOCC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.